Cas no 85674-67-5 (Benzene, 1-(3-chloropropyl)-2-methyl-)

• Product name: Benzene, 1-(3-chloropropyl)-2-methyl-
• CAS No: 85674-67-5
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• CID: 663823
• PubChem ID: 15568755

Benzene, 1-(3-chloropropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloropropyl)-2-methyl-
• 1-(3-chloropropyl)-2-methylbenzene

• Inchi： 1S/C10H13Cl/c1-9-5-2-3-6-10(9)7-4-8-11/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： FTZLNJRUJGQMBV-UHFFFAOYSA-N
• SMILES： C1(CCCCl)=CC=CC=C1C

Computed Properties

• Exact Mass: 168.0705781g/mol
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Melting Point: 143-144 °C
• Boiling Point: 58-60 °C(Press: 0.05 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzene, 1-(3-chloropropyl)-2-methyl-

Benzene, 1-(3-chloropropyl)-2-methyl- (CAS No. 85674-67-5): A Comprehensive Overview

Benzene, 1-(3-chloropropyl)-2-methyl-, also known by its CAS registry number 85674-67-5, is an organic compound with a unique structure and diverse applications. This compound belongs to the family of substituted benzenes, where a benzene ring is substituted with a methyl group at the 2-position and a chloropropyl group at the 1-position. The molecular formula of this compound is C9H11Cl, and its molecular weight is approximately 149.63 g/mol.

The synthesis of Benzene, 1-(3-chloropropyl)-2-methyl- typically involves Friedel-Crafts alkylation or other aromatic substitution reactions. These methods allow for the precise placement of substituents on the benzene ring, ensuring the desired regiochemistry. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making them more environmentally friendly and cost-effective.

One of the key applications of this compound lies in its use as an intermediate in organic synthesis. Its structure makes it particularly useful in the preparation of biologically active molecules, such as pharmaceuticals and agrochemicals. For instance, researchers have explored its potential as a precursor for developing new classes of antibiotics and antifungal agents. The chloropropyl group introduces reactivity that can be exploited in various coupling reactions, while the methyl group enhances stability and solubility.

Recent studies have also highlighted the role of Benzene, 1-(3-chloropropyl)-2-methyl- in materials science. Its ability to undergo polymerization under specific conditions has led to its use in developing novel polymeric materials with tailored properties. These materials exhibit improved thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and electronics.

In addition to its synthetic applications, this compound has been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings suggest that while it is moderately toxic to aquatic life, proper waste management practices can mitigate its environmental risks.

The structural versatility of Benzene, 1-(3-chloropropyl)-2-methyl- has also made it a valuable tool in analytical chemistry. Its distinct UV-Vis absorption characteristics make it an ideal standard for calibrating spectroscopic instruments used in quality control processes across various industries.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance yield and reduce byproduct formation. Advances in green chemistry are expected to play a pivotal role in achieving these goals while maintaining high standards of sustainability.

In conclusion, Benzene, 1-(3-chloropropyl)-2-methyl- (CAS No. 85674-67-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications underscore its importance in modern chemistry research and industrial practices.